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Compound of Interest

3-Chloro-7-(1-
Compound Name:

chloroethyl)quinoline
CAS No.: 1884155-73-0
Cat. No.: B15371715

Get Quote

Executive Summary & Chemical Identity

Warning:Specific toxicological data for this compound is limited in the public domain. This guide
utilizes Structure-Activity Relationship (SAR) analysis, leveraging data from the structural
analog 7-(1-chloroethyl)quinoline (CAS 1694395-14-6) and general halo-quinoline toxicity
profiles.[1]

Identification
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Parameter Details

Chemical Name 3-Chloro-7-(1-chloroethyl)quinoline

3-Chloro-7-(1-chloroethyl)chinoline; (3-
Common Synonyms o )
chloroquinolin-7-yl)(methyl)methyl chloride

Halogenated Nitrogen Heterocycle / Benzylic-
Structural Class

like Alkyl Halide
Molecular Formula C11HoCI2N
Molecular Weight ~226.10 g/mol
CAS Number Not Listed (Analog: 1694395-14-6)

) Solid (likely off-white to yellow crystalline
Physical State
powder)

Senior Scientist’s Perspective

This compound is a bifunctional electrophile. It contains a stable aryl chloride at the C3 position
and a highly reactive secondary benzylic-like alkyl chloride at the C7 position.[1]

o The Critical Hazard: The 1-chloroethyl group is prone to S_N1/S_N2 substitution and
elimination. It acts as a potent alkylating agent.

e The Implication: Treat this not just as a toxic quinoline, but as a potential mutagen and
severe skin/eye irritant. Moisture sensitivity is a critical handling parameter; hydrolysis
releases hydrochloric acid (HCI).

Hazard Identification (GHS Classification -
Predictive)

Based on the functional groups (Alkyl Halide + Quinoline Core), the following GHS
classifications are projected with high confidence.

Core Hazards
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Hazard Class Category Hazard Statement Mechanistic Basis
Alkylating nature of
H314 / H315: Causes the chloroethyl group;
Skin Corr./Irrit. CatlB/2 severe skin burns or potential HCI release
irritation.[1][2] upon contact with skin
moisture.
) Corrosive potential of
) H318: Causes serious ) )
Eye Dam./Irrit. Cat1l the benzylic halide
eye damage.[2][3] )
molety.
H301 / H302: Quinoline core toxicity
Acute Tox.[2][3][4] ) ) ) ) ]
(Oral) Cat3/4 Toxic/Harmful if (intercalation/metaboli
ra
swallowed.[3][4] c interference).
Alkylating agents are
H317: May cause an _
o ) i ) classic haptens,
Sensitization Cat1l allergic skin reaction. o
capable of binding to
[51[6] ) :
skin proteins.
H341: Suspected of Direct DNA alkylation
Germ Cell Mut. Cat2 causing genetic potential of the

defects.[3][4]

reactive side chain.

Signal Word: DANGER[4][5]

Stability, Reactivity & Degradation Pathways[1][6]

Understanding the degradation of the 1-chloroethyl group is vital for storage and experiment

reproducibility.

Reactivity Profile

o Hydrolysis: The C7-side chain chloride is labile.[1] Exposure to atmospheric moisture

converts it to the alcohol (3-chloro-7-(1-hydroxyethyl)quinoline) and HCI gas.[1]

» Elimination: Under basic conditions or elevated temperatures, it may eliminate HCI to form

the vinyl derivative (3-chloro-7-vinylquinoline), which is prone to polymerization.[1]
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Degradation Visualization (DOT)
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Figure 1: Primary degradation pathways.[1] Note that hydrolysis releases corrosive HCI.[1]

Safe Handling & Storage Protocols
Storage Requirements (The "Cold Chain" Rule)

» Temperature: Store at -20°C. The activation energy for the elimination reaction is likely low;
room temperature storage will degrade purity over weeks.

» Atmosphere:Inert Gas (Argon/Nitrogen) is mandatory. Store in a desiccator or sealed vial
with parafilm/electrical tape.

» Container: Amber glass (protect from light-induced radical chlorination side-reactions).[1]

Experimental Handling Workflow

Objective: Prevent hydrolysis and operator exposure.

e PPE: Double nitrile gloves (0.11 mm min) or Viton gloves. Standard lab coat and safety
glasses.

e Weighing: Perform in a fume hood. If the solid is fluffy/static, use an antistatic gun to prevent
dispersal.
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¢ Solvent Choice: Use anhydrous solvents (DCM, THF, DMF). Avoid protic solvents (MeOH,
EtOH, Water) unless hydrolysis is the intended reaction.

¢ Quenching: Quench reaction mixtures containing this compound with aqueous bicarbonate

slowly to neutralize generated HCI.

Emergency Response Decision Tree

Incident Detected

Identify Type

Benchtop Spill Skin Contact Eye Contact

J Evaclate Area 1. Dfer‘ZChS"(‘)’gh e ek 1. Rinse (15m) lifting lids
- p @ SIEEY 2. Do NOT neutralize

3. Immediate Ophthalmology

3. Cover with NaHCO3 3. NO Organic Solvents
4. Sweep to Haz Waste 4. Seek Medical (Burn)

Click to download full resolution via product page

Figure 2: Immediate response protocols for spills and exposure.[1] Note the prohibition of
organic solvents on skin contact to prevent enhanced absorption.

Analytical Verification
To ensure you are working with the correct, non-degraded material, verify these signals:

« 1H NMR (CDCls):

o The "Fingerprint": Look for the quartet at ~5.2 - 5.4 ppm (1H, CH-CI) and the doublet at
~1.8 - 2.0 ppm (3H, -CHs).[1]
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o Impurity Check: If you see a multiplet/quartet shifted upfield to ~4.8 ppm, you have the
alcohol (hydrolysis product). If you see olefinic protons (5.5 - 6.8 ppm), you have the vinyl
elimination product.[1]

o LC-MS:

o Expect [M+H]+ = 226/228 (characteristic chlorine isotope pattern 3:1 for mono-Cl, 9:6:1 for
di-Cl).[1]

o Note: The chloroethyl group is labile in MS sources; you may see a dominant peak for [M-
Cl]+ (carbocation formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-7-1-chloroethyl-quinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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